4-Methyl-5-(phenylmethoxycarbonylamino)thiophene-2-carboxylic acid

• IUPAC Name: 4-methyl-5-(phenylmethoxycarbonylamino)thiophene-2-carboxylic acid
• InChI: InChI=1S/C14H13NO4S/c1-9-7-11(13(16)17)20-12(9)15-14(18)19-8-10-5-3-2-4-6-10/h2-7H,8H2,1H3,(H,15,18)(H,16,17)
• InChI Key: IDQVOPVLVRYVFB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=C1)C(=O)O)NC(=O)OCC2=CC=CC=C2
• Molecular Formula: C14H13NO4S
• Molecular Weight: 291.32 g/mol

Description

Synthesis Analysis

The synthesis of thiophene derivatives involves various methods, including oxidative coupling of the corresponding thiophene and phenylacetylene, thioesterification, and Friedel-Crafts acylation. The synthesis method affects the purity, yield, and properties of the compound.

Molecular Structure Analysis

Thiophene is a privileged heterocycle that contains a five-membered ring made up of one sulfur as a heteroatom with the formula C4H4S. Thiophene and its derivatives are essential heterocyclic compounds and show a variety of properties and applications.

Chemical Reactions Analysis

Thiophene derivatives are utilized in industrial chemistry and material science as corrosion inhibitors. They have a prominent role in the advancement of organic semiconductors, organic field-effect transistors (OFETs), and in the fabrication of organic light-emitting diodes (OLEDs).

Mechanism of Action

Thiophene-based analogs have been fascinated by a growing number of scientists as a potential class of biologically active compounds. They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects.